Cas no 2137552-87-3 (Benzo[b]thiophene-5-carboxylic acid, 3-amino-)

• Product Name: Benzo[b]thiophene-5-carboxylic acid, 3-amino-
• CAS No: 2137552-87-3
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 5293287
• Update Time: 2025-10-31

Benzo[b]thiophene-5-carboxylic acid, 3-amino- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxylic acid, 3-amino-

• Inchi： 1S/C9H7NO2S/c10-7-4-13-8-2-1-5(9(11)12)3-6(7)8/h1-4H,10H2,(H,11,12)
• InChI Key： FDFKAYPPVHXURQ-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(O)=O)C=C1C(N)=CS2

Additional information on Benzo[b]thiophene-5-carboxylic acid, 3-amino-

Benzo[b]thiophene-5-carboxylic acid, 3-amino- (CAS No. 2137552-87-3): A Comprehensive Overview

Benzo[b]thiophene-5-carboxylic acid, 3-amino- is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2137552-87-3, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a benzo[b]thiophene core, which is a fused heterocyclic system comprising a benzene ring and a thiophene ring, linked at the beta position. The presence of a carboxylic acid group at the 5-position and an amino group at the 3-position further enhances its reactivity and utility in synthetic chemistry.

The structural motif of Benzo[b]thiophene-5-carboxylic acid, 3-amino- makes it a versatile intermediate in the synthesis of more complex molecules. The benzo[b]thiophene scaffold is widely recognized for its role in medicinal chemistry, particularly in the development of bioactive compounds. Its aromatic nature and the presence of sulfur contribute to its unique electronic properties, making it an attractive candidate for various chemical transformations.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Studies have demonstrated that benzo[b]thiophene derivatives exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in Benzo[b]thiophene-5-carboxylic acid, 3-amino-, particularly the amino group at the 3-position, plays a crucial role in modulating these activities. This group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

The carboxylic acid functionality at the 5-position provides an additional site for chemical modification. This allows for further derivatization through esterification, amidation, or other reactions, enabling the creation of novel analogs with tailored properties. Such modifications are essential in optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have facilitated the rational design of heterocyclic compounds like Benzo[b]thiophene-5-carboxylic acid, 3-amino-. Molecular modeling studies have revealed insights into how different substituents influence the electronic and steric properties of the molecule. These insights are crucial for predicting and enhancing biological activity. For instance, computational analyses have shown that the amino group can engage in specific interactions with receptor sites, thereby improving binding efficacy.

The synthesis of Benzo[b]thiophene-5-carboxylic acid, 3-amino- involves multi-step organic reactions that highlight its synthetic versatility. Traditional methods often include cyclization reactions followed by functional group transformations to introduce the carboxylic acid and amino groups. However, modern synthetic strategies have introduced more efficient and environmentally friendly approaches. For example, catalytic methods have been developed to streamline certain steps, reducing waste and improving yields.

The compound's utility extends beyond pharmaceutical applications. In material science, benzo[b]thiophene derivatives are explored for their potential as building blocks in organic electronics. The conjugated system inherent in these molecules makes them suitable candidates for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials. The presence of both electron-donating (amino) and electron-withdrawing (carboxylic acid) groups allows for fine-tuning of electronic properties through further functionalization.

Current research is also focusing on green chemistry approaches to synthesize Benzo[b]thiophene-5-carboxylic acid, 3-amino-. There is a growing emphasis on using sustainable solvents and catalysts that minimize environmental impact. Additionally, biocatalytic methods are being explored as alternatives to traditional chemical synthesis. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

The biological activity of Benzo[b]thiophene-5-carboxylic acid, 3-amino- has been extensively studied in recent literature. Several groups have reported on its potential as an intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression. The precise arrangement of functional groups allows for selective interactions with biological targets, making it a valuable scaffold for drug development.

In conclusion, Benzo[b]thiophene-5-carboxylic acid, 3-amino-, identified by its CAS number CAS No. 2137552-87-3, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug discovery to advanced material design. Ongoing research continues to uncover new ways to utilize this compound effectively while adhering to sustainable practices.